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Compound Focus: Ticlatone

CAS No.: 70-10-0

Cat. No.: S545346

Ticlatone Application Notes & Protocols

Chemical Characterization of Ticlatone

Ticlatone (CAS 70-10-0), also known by its trade name Landromil, is a synthetic antifungal compound
belonging to the benzothiazole class. It is used in research related to pathogenic fungal infections and

mycoses [1] [2] [3].

Table 1: Physicochemical Properties of Ticlatone

Property Value

CAS Number 70-10-0 [2] [4] [3]

Trade Name Landromil [1] [2] [5]

Molecular Formula C7H4CINOS [1] [2] [3]

Molecular Weight 185.63 g/mol [1] [2] [3]

Purity >95% - 98% [2] [3] [5]
Appearance Off-white to light beige solid [3] [5]
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Property Value

Melting Point 270 - 273 °C [1] [9]
Storage (Powder) -20°C [3] [5]

Predicted Density 1.515 £ 0.06 g/cm? [3] [5]
Acidic pKa 7.6 [4]

LogP 2.243 [5]

Stock Solution Preparation

Ticlatone has low solubility in water and is best dissolved in organic solvents like DMSO [3] [5].

Table 2: Stock Solution Preparation Guide

Parameter Protocol Details
Recommended Solvent DMSO [5]

Typical Solubility in DMSO ~125 mg/mL (~673.38 mM) [5]
Slight Solubility Methanol [3]

Common Stock 10-100 mM in DMSO [5]

Concentrations

Preparation Workflow Weigh powder — Add solvent — Vortex — Aliquot — Store at -80°C
[5]

The following workflow outlines the preparation and storage of Ticlatone stock solutions:
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In Vivo Dosing Formulations

For animal studies, the DMSO stock solution requires further dilution in a suitable vehicle. Below are

formulations with the vehicle composition and preparation steps.

Table 3: In Vivo Formulation Protocols from Supplier Data
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Formulation ID Vehicle Composition Preparation Steps Recommended Use

| Injection 1 | DMSO : Tween 80 : Saline = 10 : 5: 85 [5] | 1. Add 100 pL DMSO stock. 2. Add 50 pL
Tween 80. 3. Add 850 pL saline. [5] | IP/TV/IM/SC injection [5] | | Injection 2 | DMSO : PEG300 : Tween 80
: Saline=10:40:5:45[5]| 1. Add 100 pL DMSO stock. 2. Add 400 pL. PEG300. 3. Add 50 pL. Tween 80.
4. Add 450 pL saline. [5] | IP/IV/IM/SC injection [5] | | Injection 3 | DMSO : Corn oil = 10: 90 [5] | 1. Add
100 pL. DMSO stock. 2. Add 900 pL corn oil. 3. Mix well. [5] | IP/IV/IM/SC injection [5] | | Oral 1 | 0.5%
CMC Na (Carboxymethylcellulose sodium) [5] | 1. Prepare 0.5% CMC Na solution. 2. Add Ticlatone

powder. 3. Mix to form a suspension. [5] | Oral administration (gavage) [5] |

The workflow for preparing an injectable formulation from a DMSO stock solution is as follows:

© 2026 Smolecule. All rights reserved. 47 Tech Support


https://www.invivochem.com/ticlatone.html
https://www.invivochem.com/ticlatone.html
https://www.invivochem.com/ticlatone.html
https://www.invivochem.com/ticlatone.html
https://www.invivochem.com/ticlatone.html
https://www.invivochem.com/ticlatone.html
https://www.invivochem.com/ticlatone.html
https://www.invivochem.com/ticlatone.html
https://www.invivochem.com/ticlatone.html
https://www.invivochem.com/ticlatone.html
https://www.smolecule.com/products/s545346?utm_src=pdf-body
https://www.invivochem.com/ticlatone.html
https://www.invivochem.com/ticlatone.html
https://www.smolecule.com/products/s545346?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability
Specifications & Pricing

(Start with DMSO Stock Solution]

Select vehicle formulation
(Refer to Table 3)
Add required volume
of DMSO stock to vial
Add vehicle components
in specified ratio

Mix thoroughly
until clear solution or suspension

Use immediately or
short-term storage

Note: Use freshly prepared
formulations for optimal results.
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Storage & Stability

¢ Powder: Stable for at least 2 years when stored desiccated at -20°C [6] [5].

e DMSO Stock Solution:

o 6 months at -80°C [6] [5].

o 1 month at -20°C [5].

o Avoid repeated freeze-thaw cycles by preparing single-use aliquots [5].
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¢ In Vivo Formulations: Use immediately after preparation for optimal results [5].

Safety & Handling

¢ Ticlatone is for research use only and not for diagnostic or therapeutic use in humans [3] [5] [7].

¢ The safety data sheet (SDS) should be consulted prior to use. The compound has associated hazard
statements, including H302 (Harmful if swallowed, H318 (Causes serious eye damage), and H400
(Very toxic to aquatic life) [7].

e Personal protective equipment (PPE) including gloves and safety glasses should be worn [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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